N,N-Diethylethan-1-aminium N-(2,3,4,5,6-pentafluorophenyl)carbamodithioate
Overview
Description
“N,N-Diethylethan-1-aminium N-(2,3,4,5,6-pentafluorophenyl)carbamodithioate” is a chemical compound with the molecular formula C13H17F5N2S2 . It has a molecular weight of 360.41 .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 360.41 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the resources I found.Scientific Research Applications
Halide Encapsulation : Pentafluorophenyl-substituted tripodal amine L, closely related to the compound , shows potential as a receptor for encapsulating chloride and bromide ions. The binding strength of [H3L]3+ with these halides is notably strong, indicating its utility in ion capture and sensor technologies (Lakshminarayanan, Ravikumar, Suresh, & Ghosh, 2007).
N-Acylation Reagents : N-Acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides have been developed for chemoselective N-acylation. These compounds, derived from N-2,3,4,5,6-pentafluorophenylmethanesulfonamide, show good chemoselectivity, a crucial property for selective chemical synthesis (Kondo, Sekimoto, Nakao, & Murakami, 2000).
Metal-Free Reduction of Amides : Tris(pentafluorophenyl)boron, a compound with similarities to N,N-Diethylethan-1-aminium N-(2,3,4,5,6-pentafluorophenyl)carbamodithioate, effectively catalyzes the hydrosilylative reduction of tertiary and N-phenyl secondary amides. This process shows promise for mild, efficient reduction reactions in organic synthesis (Chadwick, Kardelis, Lim, & Adronov, 2014).
Synthesis of Fluorinated Compounds : The compound has been utilized in the synthesis of various fluorinated compounds, including heterocyclic and aromatic derivatives. These syntheses are crucial in developing new materials and pharmaceuticals (Brooke & Rutherford, 1967; Brooke, 1982).
Photolytic Decarbonylation : In studies involving photolysis, derivatives of N-(pentafluorophenyl)amino compounds undergo decarbonylation and ring-opening, leading to the formation of ynamines and ketenimines. These reactions are significant in photochemistry and could have implications in developing light-sensitive materials (Chiang, Grant, Guo, Kresge, & Paine, 1997).
Catalysis in Guanylation Reactions : Tris(pentafluorophenyl)borane, a compound related to the chemical , has shown efficiency as a catalyst in the guanylation reaction of amines. This catalytic activity is significant in the synthesis of various organic compounds (Antiñolo et al., 2016).
Synthesis of Ureidopeptides : Pentafluorophenyl-(tert-butoxycarbonylamino)methylcarbamates have been synthesized from N-Boc amino acids, playing a role in the synthesis of dipeptidyl urea esters/acids. These compounds have applications in peptide chemistry and drug development (Sureshbabu, Narendra, & Kantharaju, 2008).
properties
IUPAC Name |
N-(2,3,4,5,6-pentafluorophenyl)carbamodithioate;triethylazanium | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F5NS2.C6H15N/c8-1-2(9)4(11)6(13-7(14)15)5(12)3(1)10;1-4-7(5-2)6-3/h(H2,13,14,15);4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBROJRSQPNBNEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[NH+](CC)CC.C1(=C(C(=C(C(=C1F)F)F)F)F)NC(=S)[S-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17F5N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.